2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate

• IUPAC Name: phenacyl 2,4-dichloro-5-(diethylsulfamoyl)benzoate
• InChI: InChI=1S/C19H19Cl2NO5S/c1-3-22(4-2)28(25,26)18-10-14(15(20)11-16(18)21)19(24)27-12-17(23)13-8-6-5-7-9-13/h5-11H,3-4,12H2,1-2H3
• InChI Key: PGODSXKENXHJFG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=C(C(=C1)C(=O)OCC(=O)C2=CC=CC=C2)Cl)Cl
• Molecular Formula: C19H19Cl2NO5S
• Molecular Weight: 444.3 g/mol

Description

2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate, also known as KB-R7943, is a potent inhibitor of the sodium/calcium exchanger (NCX) that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for scientific research in a variety of fields.

Mechanism of Action

2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate works by inhibiting the sodium/calcium exchanger (NCX), a membrane protein that plays a critical role in regulating calcium homeostasis in cells. By inhibiting NCX, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate reduces the influx of calcium into cells, which can have a variety of effects depending on the cell type and context. In cardiac myocytes, for example, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate reduces calcium overload and can protect against ischemic injury. In neurons, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate can modulate synaptic plasticity by altering calcium signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate are diverse and depend on the cell type and context. In cardiac myocytes, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate reduces calcium overload and can protect against ischemic injury. In neurons, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate can modulate synaptic plasticity by altering calcium signaling. In cancer cells, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate can induce apoptosis and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate in lab experiments include its potency and specificity as an NCX inhibitor, as well as its diverse range of effects in different cell types. However, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate also has limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research on 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate, including further studies on its therapeutic potential in cardiology, neurology, and oncology. In cardiology, for example, researchers could investigate the use of 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate in combination with other drugs for the treatment of heart failure and arrhythmias. In neurology, researchers could explore the use of 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate for the treatment of other neurodegenerative diseases, such as Huntington's disease. In oncology, researchers could investigate the use of 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate in combination with other chemotherapeutic agents for the treatment of various types of cancer.

Synthesis Methods

The synthesis of 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate involves several steps, including the reaction of 2,4-dichloro-5-nitrobenzoic acid with diethylamine to form the corresponding amide, followed by reduction with lithium aluminum hydride to produce the amine. The amine is then reacted with 2,2-dimethyl-1,3-dioxane-4,6-dione and triethylamine to form the final product.

Scientific Research Applications

2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate has been extensively studied for its potential therapeutic applications in a variety of fields, including cardiology, neurology, and oncology. In cardiology, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate has been shown to have potential as a treatment for heart failure and arrhythmias, as well as for protecting the heart from ischemic injury. In neurology, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as for its ability to modulate synaptic plasticity. In oncology, 2-oxo-2-phenylethyl 2,4-dichloro-5-[(diethylamino)sulfonyl]benzoate has been shown to have potential as a treatment for various types of cancer, including breast cancer and glioblastoma.